Cas no 649739-42-4 (Ethanethiol, 2-[2-[4-(octyloxy)phenoxy]ethoxy]-)

• Product Name: Ethanethiol, 2-[2-[4-(octyloxy)phenoxy]ethoxy]-
• CAS No: 649739-42-4
• MF: C₁₈H₃₀O₃S
• MW: 326.49400472641
• CID: 410253
• PubChem ID: 71377691
• Update Time: 2025-04-19

Ethanethiol, 2-[2-[4-(octyloxy)phenoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol, 2-[2-[4-(octyloxy)phenoxy]ethoxy]-
• 2-[2-(4-octoxyphenoxy)ethoxy]ethanethiol
• DTXSID40800324
• 649739-42-4
• 2-{2-[4-(Octyloxy)phenoxy]ethoxy}ethane-1-thiol

• Inchi： 1S/C18H30O3S/c1-2-3-4-5-6-7-12-20-17-8-10-18(11-9-17)21-14-13-19-15-16-22/h8-11,22H,2-7,12-16H2,1H3
• InChI Key： AVVDUWUSRVXUFF-UHFFFAOYSA-N
• SMILES： SCCOCCOC1C=CC(=CC=1)OCCCCCCCC

Computed Properties

• Exact Mass: 326.1917
• Monoisotopic Mass: 326.19156599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 27.69